Cas no 1351616-93-7 (4-4-(cyclopropanesulfonyl)piperazin-1-yl-6-phenylpyrimidine)

• Product Name: 4-4-(cyclopropanesulfonyl)piperazin-1-yl-6-phenylpyrimidine
• CAS No: 1351616-93-7
• MF: C₁₇H₂₀N₄O₂S
• MW: 344.431302070618
• CID: 6123844
• PubChem ID: 56764830
• Update Time: 2025-07-20

4-4-(cyclopropanesulfonyl)piperazin-1-yl-6-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(cyclopropanesulfonyl)piperazin-1-yl-6-phenylpyrimidine
• 4-(4-(cyclopropylsulfonyl)piperazin-1-yl)-6-phenylpyrimidine
• 4-[4-(cyclopropanesulfonyl)piperazin-1-yl]-6-phenylpyrimidine
• F6167-0093
• 1351616-93-7
• AKOS024534176
• 4-(4-cyclopropylsulfonylpiperazin-1-yl)-6-phenylpyrimidine

• Inchi： 1S/C17H20N4O2S/c22-24(23,15-6-7-15)21-10-8-20(9-11-21)17-12-16(18-13-19-17)14-4-2-1-3-5-14/h1-5,12-13,15H,6-11H2
• InChI Key： QQSQCVXFWASGGO-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCN(C2C=C(C3C=CC=CC=3)N=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 344.13069707g/mol
• Monoisotopic Mass: 344.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-4-(cyclopropanesulfonyl)piperazin-1-yl-6-phenylpyrimidine

4-4-(Cyclopropanesulfonyl)piperazin-1-yl-6-phenylpyrimidine (CAS No. 1351616-93-7): An Overview

4-4-(Cyclopropanesulfonyl)piperazin-1-yl-6-phenylpyrimidine (CAS No. 1351616-93-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications, particularly in the treatment of various diseases. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

4-4-(Cyclopropanesulfonyl)piperazin-1-yl-6-phenylpyrimidine is a complex organic molecule with a molecular formula of C₂₀H₂₂N₄O₂S. The compound features a phenylpyrimidine core, which is a common scaffold in many bioactive molecules. The cyclopropanesulfonyl group and the piperazin-1-yl moiety are key functional groups that contribute to its unique properties and biological activities. The presence of these groups imparts specific chemical reactivity and pharmacological effects, making it an attractive target for drug development.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. Its melting point is reported to be around 185°C, and it has a molecular weight of approximately 378.47 g/mol. These physical properties are crucial for its formulation and delivery in pharmaceutical applications.

Synthesis Methods

The synthesis of 4-4-(Cyclopropanesulfonyl)piperazin-1-yl-6-phenylpyrimidine has been explored using various synthetic routes, each with its own advantages and challenges. One common approach involves the reaction of cyclopropanesulfonyl chloride with piperazine to form the intermediate cyclopropanesulfonylpiperazine, which is then coupled with 2-chloro-6-phenylpyrimidine to yield the final product. This multi-step synthesis requires careful control of reaction conditions to ensure high yields and purity.

An alternative method involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce the phenylpyrimidine moiety onto the cyclopropanesulfonylpiperazine scaffold. This approach offers greater flexibility in terms of substituent variation and can be optimized for large-scale production.

Biological Activities

4-4-(Cyclopropanesulfonyl)piperazin-1-yl-6-phenylpyrimidine has demonstrated promising biological activities in various preclinical studies. One of its key properties is its ability to modulate specific protein-protein interactions (PPIs), which are critical for many cellular processes. For instance, it has been shown to inhibit the interaction between certain signaling proteins involved in cancer cell proliferation and survival pathways.

In addition to its PPI modulation capabilities, the compound also exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Clinical Applications and Research Advancements

The therapeutic potential of 4-4-(Cyclopropanesulfonyl)piperazin-1-yl-6-phenylpyrimidine has been extensively investigated in recent years. Preclinical studies have shown that it effectively reduces tumor growth in animal models of cancer, particularly in breast and lung cancer. These findings have led to ongoing clinical trials to evaluate its safety and efficacy in human patients.

In parallel, researchers are exploring its potential as a dual-action therapeutic agent that can simultaneously target multiple disease pathways. For example, combining its anti-inflammatory properties with its anti-cancer effects could provide a more comprehensive treatment strategy for patients with co-morbid conditions such as cancer-associated inflammation.

Conclusion

4-4-(Cyclopropanesulfonyl)piperazin-1-yl-6-phenylpyrimidine (CAS No. 1351616-93-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various diseases.